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Compound of Interest

Compound Name:
1-(Dimethoxymethyl)hexahydro-

1H-azepine

CAS No.: 32895-16-2

Cat. No.: B1606086

Get Quote

This guide provides an in-depth analysis of the ¹³C NMR spectroscopic signature of 1-

(dimethoxymethyl)azepane, a valuable synthetic intermediate in pharmaceutical research. Due

to the limited availability of experimental spectra for this specific compound, this guide

leverages predictive methodologies and comparative analysis with structurally analogous

compounds to provide a robust framework for its characterization. This approach not only

facilitates the identification of 1-(dimethoxymethyl)azepane but also deepens the understanding

of structure-spectra correlations in related N-substituted heterocyclic systems.

The Significance of ¹³C NMR in Structural
Elucidation
¹³C Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique in organic

chemistry for the unambiguous determination of molecular structure. By probing the magnetic

properties of the ¹³C nucleus, this method provides information on the number of non-

equivalent carbon atoms in a molecule and their respective electronic environments.[1][2][3]

The chemical shift of each carbon signal is highly sensitive to its local chemical environment,

including the nature of neighboring atoms and functional groups.[4][5]
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For a molecule such as 1-(dimethoxymethyl)azepane, ¹³C NMR is indispensable for confirming

the integrity of the azepane ring and verifying the successful installation of the dimethoxymethyl

group onto the nitrogen atom.

Predicted ¹³C NMR Spectrum of 1-
(dimethoxymethyl)azepane
In the absence of a publicly available experimental spectrum, a predicted ¹³C NMR spectrum

provides a reliable starting point for the characterization of 1-(dimethoxymethyl)azepane. The

following table outlines the predicted chemical shifts, which are calculated based on

established empirical data and computational algorithms.
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Carbon Atom
Predicted Chemical Shift

(ppm)
Assignment Rationale

C1 (Acetal CH) 102.5

The acetal carbon is

deshielded due to the two

adjacent electronegative

oxygen atoms, placing it

significantly downfield.

C2, C7 (α-CH₂) 52.0

These carbons are adjacent to

the nitrogen atom, which is

less electronegative than

oxygen but still deshielding.

C3, C6 (β-CH₂) 28.0

These carbons are further from

the heteroatom and are in a

typical alkane-like

environment.

C4, C5 (γ-CH₂) 26.5

These carbons are the most

shielded within the azepane

ring, exhibiting a characteristic

upfield chemical shift.

Methoxy (OCH₃) 54.0

The methoxy carbons are

directly attached to an

electronegative oxygen atom,

resulting in a downfield shift

compared to typical alkyl

carbons.

Disclaimer: Predicted chemical shifts are for guidance and may vary from experimental values.

Comparative ¹³C NMR Analysis
To build confidence in the predicted spectrum and to highlight the unique spectral features of 1-

(dimethoxymethyl)azepane, a comparative analysis with structurally related compounds is

essential.
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Azepane: The Parent Ring System
Azepane serves as the foundational reference for the chemical shifts of the seven-membered

ring.

Carbon Atom Experimental Chemical Shift (ppm)

C2, C7 48.1

C3, C6 28.8

C4, C5 27.9

Solvent: CDCl₃

Analysis: Comparing the predicted shifts for the azepane ring in 1-(dimethoxymethyl)azepane

to the experimental data for unsubstituted azepane reveals a downfield shift for the α-carbons

(C2 and C7). This is a direct consequence of the electron-withdrawing effect of the N-

substituted dimethoxymethyl group.

N-Formylazepane: The Amide Analogue
N-formylazepane provides an interesting comparison, featuring a carbonyl group attached to

the nitrogen atom.

Carbon Atom Experimental Chemical Shift (ppm)

C=O 162.5

C2 47.5 (trans), 41.5 (cis)

C7 47.5 (trans), 41.5 (cis)

C3, C6 28.5 (trans), 27.0 (cis)

C4, C5 26.5 (trans), 25.0 (cis)

Solvent: CDCl₃. Note: Rotational isomers (cis/trans) are observed due to hindered rotation

around the N-C=O bond.
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Analysis: The most striking difference is the presence of the highly deshielded carbonyl carbon

at 162.5 ppm in N-formylazepane. Furthermore, the α-carbons (C2 and C7) in N-

formylazepane are at a higher field compared to the predicted values for 1-

(dimethoxymethyl)azepane. This suggests that the dimethoxymethyl group has a stronger

deshielding effect on the adjacent ring carbons than the formyl group.

N,N-Dimethylformamide dimethyl acetal: Isolating the
Acetal Moiety
This compound allows for a direct comparison of the dimethoxymethyl group's spectral

signature.

Carbon Atom Experimental Chemical Shift (ppm)

Acetal CH 101.2

Methoxy (OCH₃) 53.5

N-Methyl (NCH₃) 38.0

Solvent: CDCl₃

Analysis: The chemical shift of the acetal carbon in N,N-dimethylformamide dimethyl acetal

(101.2 ppm) is in excellent agreement with the predicted value for 1-(dimethoxymethyl)azepane

(102.5 ppm). Similarly, the methoxy carbons are also in close agreement. This provides strong

evidence for the accuracy of the predicted chemical shifts for the N-substituent in the target

molecule.

Summary of Comparative Data
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Compoun

d

Acetal CH

(ppm)

α-CH₂

(ppm)

β-CH₂

(ppm)

γ-CH₂

(ppm)

Methoxy

(ppm)
Other

1-

(dimethoxy

methyl)aze

pane

(Predicted)

102.5 52.0 28.0 26.5 54.0 -

Azepane

(Experimen

tal)

- 48.1 28.8 27.9 - -

N-

Formylaze

pane

(Experimen

tal)

- 41.5-47.5 27.0-28.5 25.0-26.5 -
C=O:

162.5

N,N-

Dimethylfor

mamide

dimethyl

acetal

(Experimen

tal)

101.2 - - - 53.5
N-CH₃:

38.0

Experimental Protocol for ¹³C NMR Acquisition
A standard proton-decoupled ¹³C NMR spectrum should be acquired to obtain singlet signals

for each unique carbon atom.[6]

1. Sample Preparation:

Accurately weigh approximately 20-50 mg of the purified 1-(dimethoxymethyl)azepane.

Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-

d₆). The choice of solvent can slightly influence chemical shifts.
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Transfer the solution to a clean, dry 5 mm NMR tube.

2. Instrument Setup and Data Acquisition:

The following parameters are typical for a 400 MHz NMR spectrometer.

Pulse Program: A standard single-pulse experiment with broadband proton decoupling

(e.g., zgpg30 on Bruker instruments).

Solvent: Specify the deuterated solvent used for the lock channel.

Temperature: Set to a constant temperature, typically 298 K.

Spectral Width: A range of 0-220 ppm is generally sufficient for most organic molecules.[7]

Acquisition Time: Typically 1-2 seconds.

Relaxation Delay (d1): A delay of 2-5 seconds is recommended to allow for full relaxation

of the carbon nuclei, which is important for accurate integration, although integration is not

typically the primary focus in ¹³C NMR.

Number of Scans (ns): Due to the low natural abundance of ¹³C, a larger number of scans

(e.g., 128 to 1024 or more) is required to achieve an adequate signal-to-noise ratio.[7]

3. Data Processing:

Apply a Fourier transform to the acquired free induction decay (FID).

Phase correct the spectrum to obtain pure absorption lineshapes.

Apply a baseline correction to ensure a flat baseline.

Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm) or an internal

standard like tetramethylsilane (TMS) at 0.00 ppm.

Logical Workflow for ¹³C NMR Analysis
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Caption: Workflow for ¹³C NMR characterization.
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Conclusion
This guide has provided a comprehensive framework for the ¹³C NMR characterization of 1-

(dimethoxymethyl)azepane. By integrating predictive data with a thorough comparative

analysis of structurally related compounds, we have established a clear and reliable set of

expectations for the ¹³C NMR spectrum of this molecule. The key distinguishing features are

the downfield acetal carbon signal around 102.5 ppm and the deshielded α-carbons of the

azepane ring at approximately 52.0 ppm. The detailed experimental protocol and logical

workflow further equip researchers with the necessary tools for the successful acquisition and

interpretation of ¹³C NMR data for this and similar compounds, ensuring confidence in their

structural assignments.

References
NMRDB.org. Predict ¹³C carbon NMR spectra. [Link]

Koch, R., Wiedel, B., & Wentrup, C. (1997). ¹³C NMR calculations on azepines and
diazepines. Journal of the Chemical Society, Perkin Transactions 2, (8), 1851-1855.
Cromarty, A., & Proctor, G. R. (1978). Azepinones. Part 2. ¹H and ¹³C NMR spectra of 1-
substituted, 1,2-disubstituted, and 1,2,2-trisubstituted 1H-azepin-3 (2H)-ones. Journal of the
Chemical Society, Perkin Transactions 1, 1747-1751.
Bruker. (n.d.). Basic NMR Experiments.
García-Sosa, K., & Maran, U. (2021). Chemoinformatic Characterization of NAPROC-13: A
Database for Natural Product ¹³C NMR Dereplication.
Chemistry LibreTexts. (2021, April 6). 6.8: Principles of ¹³C NMR Spectroscopy.
ChemicalBook. (n.d.). N,N-Dimethylformamide dimethyl acetal(4637-24-5) 1H NMR
spectrum.
Step-by-step procedure for NMR d
Biological Magnetic Resonance Bank. (n.d.). Small Molecule Entries.
SpectraBase. (n.d.). N,N-Dimethylacetamide dimethyl acetal.
Chemistry Steps. (n.d.). ¹³C Carbon NMR Spectroscopy.
Emory University. (2013, June 22). NMR Experiment Procedure.
The Organic Chemistry Tutor. (2023, December 10). Carbon-13 NMR Spectroscopy
Explained [Video]. YouTube.
Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra.
Oregon State University. (n.d.). ¹³C NMR Chemical Shift.
ChemicalBook. (n.d.). N,N-Dimethyformamide diethy acetal(1188-33-6) ¹³C NMR spectrum.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.nmrdb.org/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606086?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CASPRE. (n.d.). ¹³C NMR Predictor.
Indian Institute of Technology Delhi. (n.d.). CONTENTS 1. ¹³C NMR spectroscopy • Chemical
shift.
Antonov, A. S., et al. (2024). DFT Approach for Predicting ¹³C NMR Shifts of Atoms Directly
Coordinated to Pt: Scopes and Limitations. International Journal of Molecular Sciences,
25(1), 533.
Master Organic Chemistry. (2022, February 8). 13-C NMR - How Many Signals.
ResearchGate. (n.d.). Chart of the ¹³C NMR spectra of a substance.
Szymański, S., & Stefaniak, L. (1982). l H and ¹³C Nuclear Magnetic Resonance
Identification of the Products of the Reaction of NN-Dialkylformamide Dimethyl Acetals wi.
Journal of the Chemical Society, Perkin Transactions 2, (12), 1639-1641.
Deady, L. W., & Werstiuk, N. H. (1996). 3. Azepines.
ResearchGate. (n.d.). Comparison of the substituent effects on the ¹³C NMR with the ¹H
NMR chemical shifts of CH N in substituted benzylideneanilines.
University of Oxford. (n.d.). A User Guide to Modern NMR Experiments.
Santa Cruz Biotechnology. (n.d.). N,N-Dimethylformamide dimethyl acetal.
Compound Interest. (2015). A guide to ¹³C NMR chemical shift values.
Kiraly, P., et al. (2022). Accelerating quantitative ¹³C NMR spectra using an EXtended
ACquisition Time (EXACT) method.
ResearchGate. (2013, January 17). Is there a good program to calculate (predict) ¹³C-
chemical shifts of low molecular weight compounds (e.g. calcein)?.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chem.libretexts.org [chem.libretexts.org]

2. 13C Carbon NMR Spectroscopy - Chemistry Steps [chemistrysteps.com]

3. masterorganicchemistry.com [masterorganicchemistry.com]

4. chem.libretexts.org [chem.libretexts.org]

5. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

6. sc.edu [sc.edu]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1606086?utm_src=pdf-custom-synthesis#bc-rfq
https://chem.libretexts.org/Courses/Brevard_College/CHE_202%3A_Organic_Chemistry_II/06%3A_Structural_Determination_II/6.08%3A_Principles_of_C_NMR_Spectroscopy
https://www.chemistrysteps.com/13c-carbon-nmr-spectroscopy/
https://www.masterorganicchemistry.com/2022/02/08/c13-nmr-how-many-signals/
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Experimental/Carbon-13_NMR/Interpreting_C-13_NMR_Spectra
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/CarbonChemicalShift.htm
https://sc.edu/study/colleges_schools/chemistry_and_biochemistry/research/core_facilites/nmr_facility/docs/crl-nmr-experiment-guide-2013.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606086?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. bhu.ac.in [bhu.ac.in]

To cite this document: BenchChem. [A Comparative Guide to the ¹³C NMR Characterization
of 1-(dimethoxymethyl)azepane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606086/docs#a-comparative-guide-to-the-c-nmr-
characterization-of-1-dimethoxymethyl-azepane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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